Cas no 1690898-74-8 (1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane
• CAS No: 1690898-74-8
• MF: C₁₀H₂₁BrO₂
• MW: 253.17654299736
• CID: 5783024
• PubChem ID: 106666880
• Update Time: 2025-06-12

1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16789939
• 1-[(1-bromo-2-methylpropan-2-yl)oxy]-3-methoxy-3-methylbutane
• EN300-1133056
• 1690898-74-8
• 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane

• Inchi： 1S/C10H21BrO2/c1-9(2,12-5)6-7-13-10(3,4)8-11/h6-8H2,1-5H3
• InChI Key： CUHGIZMCFSDNIC-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCCC(C)(C)OC

Computed Properties

• Exact Mass: 252.07249g/mol
• Monoisotopic Mass: 252.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane

Research Briefing on 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane (CAS: 1690898-74-8)

This research briefing provides an in-depth analysis of the latest findings and applications related to the chemical compound 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane (CAS: 1690898-74-8). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. The following sections outline recent advancements, methodologies, and implications of research involving this compound.

Recent studies have highlighted the role of 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane as a versatile intermediate in the synthesis of bioactive molecules. Its brominated and ether-functionalized structure makes it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of antiviral and anticancer drug discovery. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to derivatize this compound and explore its pharmacological potential.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of protease inhibitors. The study utilized molecular docking simulations and in vitro assays to validate the inhibitory activity of derivatives against SARS-CoV-2 main protease, suggesting its potential utility in COVID-19 therapeutics. The CAS number 1690898-74-8 was specifically referenced in the synthetic pathway, underscoring its importance in the research.

In addition to its antiviral properties, 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane has been investigated for its role in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews highlighted its use in the design of prodrugs, where its lipophilic nature enhances cellular uptake and bioavailability. The study reported improved pharmacokinetic profiles for several anticancer agents when conjugated with this compound, paving the way for more efficient chemotherapy regimens.

Further research has explored the compound's mechanism of action at the molecular level. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its conformational dynamics and interactions with biological targets. These structural insights are critical for optimizing its derivatives and minimizing off-target effects in therapeutic applications.

Despite these promising developments, challenges remain in scaling up the synthesis of 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane and its derivatives. Current methodologies often require stringent reaction conditions and high-purity reagents, which can limit large-scale production. Ongoing research aims to address these limitations through green chemistry approaches and catalytic innovations.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane (CAS: 1690898-74-8) represents a pivotal compound in modern medicinal chemistry, with applications spanning antiviral drug development, targeted therapy, and prodrug design. Continued research into its synthetic pathways and biological activities will likely yield further breakthroughs, solidifying its role in the pharmaceutical industry. This briefing underscores the need for interdisciplinary collaboration to fully harness its potential.